Cas no 52548-95-5 (2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile)

2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile structure
52548-95-5 structure
Product Name:2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile
CAS No:52548-95-5
MF:C14H8F3NS
MW:279.280232429504
CID:937087
PubChem ID:1489521
Update Time:2025-09-22

2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-4-(trifluoromethyl)diphenylsulfide
    • 2-Cyano-4-(trifluoroMethyl)diphenylsulphide
    • 2-Cyano-4-(trifluoromethyl)phenyl phenyl sulfide
    • 2-(PHENYLTHIO)-5-(TRIFLUOROMETHYL)BENZONITRILE
    • 2-phenylsulfanyl-5-(trifluoromethyl)benzonitrile
    • A829140
    • 2-(phenylthio)-5-trifluoromethyl-benzonitrile
    • 2-(phenylsulfanyl)-5-(trifluoromethyl)benzonitrile
    • CS-0327071
    • 1L-584S
    • DB-020971
    • DTXSID80363408
    • 2-phenylsulfanyl-5-(trifluoromethyl)benzenecarbonitrile
    • SCHEMBL11707664
    • AKOS005083014
    • 2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile
    • 52548-95-5
    • MFCD00069139
    • MDL: MFCD00069139
    • Inchi: 1S/C14H8F3NS/c15-14(16,17)11-6-7-13(10(8-11)9-18)19-12-4-2-1-3-5-12/h1-8H
    • InChI Key: GLHKBIKSXBHAAO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(C(F)(F)F)=CC=1C#N

Computed Properties

  • Exact Mass: 279.03300
  • Monoisotopic Mass: 279.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 49.1A^2

Experimental Properties

  • Density: 1.35
  • Boiling Point: 354°C at 760 mmHg
  • Flash Point: 167.9°C
  • Refractive Index: 1.585
  • PSA: 49.09000
  • LogP: 4.72828

2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi T
  • Risk Phrases:R20/21/22; R36/37/38
  • Safety Term:S26-S36/37/39
  • HazardClass:TOXIC

2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Phenylsulfanyl-5-trifluoromethyl-benzonitrile Pricemore >>

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